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Compound of Interest

Compound Name: ETP-45835

Cat. No.: B2487396

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of ETP-45835.

ETP-45835, a potent dual inhibitor of MNK1 and MNK2 kinases, is a valuable tool in cancer
and metabolic research. As with any research chemical, proper handling and disposal are
paramount to ensure laboratory safety and environmental protection. This document provides a
comprehensive guide to the safe disposal of ETP-45835, adhering to standard laboratory
safety protocols.

While a specific Safety Data Sheet (SDS) for ETP-45835 is not publicly available, this guide is
based on best practices for the disposal of similar research-grade chemical compounds.

I. Chemical and Physical Properties

A summary of the known properties of ETP-45835 dihydrochloride is provided below. This
information is crucial for assessing potential hazards and determining the appropriate disposal
route.
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Property Value Source

4-[5-(4-Piperidinyl)-1H-pyrazol-
Chemical Name 15 _ .p _ " py. [1]
3-yllpyridine dihydrochloride

Molecular Formula Ci3H1eN4-2HCI [1]
Molecular Weight 301.21 g/mol [1]
Appearance White to off-white solid
. Soluble in water (to 100 mM)
Solubility [1]
and DMSO

Desiccate at room temperature
Storage : [1]
or -20°C, protect from light

CAS Number 2136571-30-5 [1]

Il. Personal Protective Equipment (PPE)

Before handling ETP-45835, all personnel must be equipped with the appropriate personal
protective equipment to minimize exposure.

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A laboratory coat.

Respiratory Protection: In cases of potential aerosolization or handling of fine powders, a
properly fitted respirator is recommended.

lll. Step-by-Step Disposal Protocol

The following protocol outlines the recommended steps for the disposal of ETP-45835. This
procedure is designed to be general and should be adapted to comply with the specific
regulations of your institution and local authorities.

e Segregation of Waste:
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o Properly segregate waste containing ETP-45835 from other laboratory waste streams.

o Do not mix with incompatible materials.

e Containerization:

o Use a designated, leak-proof, and clearly labeled waste container.

o The container should be made of a material compatible with the chemical (e.g., high-
density polyethylene - HDPE).

o Label the container with "Hazardous Waste," the chemical name ("ETP-45835"), and any
known hazard symbols.

e Collection of Waste:

o Solid Waste: Collect unused or expired ETP-45835 powder in its original container or a
suitable, labeled waste container. Contaminated materials such as weighing paper, pipette
tips, and gloves should also be placed in this container.

o Liquid Waste: For solutions of ETP-45835, collect the liquid waste in a designated, labeled
container. Do not dispose of solutions down the drain.

o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from general laboratory traffic.

o The storage area should be cool and dry.

e Arranging for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the chemical waste.

o Provide the EHS department with all necessary information about the waste, including its
chemical composition and quantity.
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IV. Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
contamination.

o Evacuate: Evacuate all non-essential personnel from the immediate area.
» Ventilate: Ensure the area is well-ventilated.

» Contain: For small spills of solid material, carefully sweep or vacuum the powder, avoiding
dust generation. Place the collected material in a labeled hazardous waste container. For
liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it
in the waste container.

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

o Report: Report the spill to your laboratory supervisor and the EHS department.

V. Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for ETP-45835.
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Caption: Workflow for the safe disposal of ETP-45835.
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By adhering to these procedures, researchers can ensure the safe and responsible
management of ETP-45835 waste, contributing to a secure and compliant laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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